Cas no 2172288-32-1 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid
• CAS No: 2172288-32-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5949452
• PubChem ID: 165820741
• Update Time: 2025-05-20

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid
• 2172288-32-1
• EN300-1561488
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(12-24(30)31)14-27-23(29)13-26(2,3)16-28-25(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： HJKLCIHMFDUXRR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid (CAS No. 2172288-32-1)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid (CAS No. 2172288-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Dab-Dap-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structure and functional groups make it a valuable tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a widely used reagent in peptide synthesis due to its ease of removal and stability under various reaction conditions. The Dab (diaminobutyric acid) and Dap (diaminopropionic acid) residues in the compound provide multiple sites for further functionalization, making it highly versatile for the design of complex molecular architectures.

Recent advancements in the field have highlighted the potential of Fmoc-Dab-Dap-OH in the development of drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain types of cancer cells by inhibiting key enzymes involved in cell proliferation and survival. The ability to fine-tune the properties of these derivatives through strategic modifications has opened new avenues for targeted therapy.

In addition to its applications in cancer research, Fmoc-Dab-Dap-OH has also shown promise in the treatment of neurodegenerative diseases. A recent paper in Chemical Biology & Drug Design reported that analogs of this compound can effectively cross the blood-brain barrier and modulate protein-protein interactions associated with Alzheimer's disease. This finding underscores the compound's potential as a lead molecule for developing neuroprotective agents.

The synthesis of Fmoc-Dab-Dap-OH involves several well-established steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide backbone. The final deprotection step yields the free amino acid, ready for further functionalization or incorporation into larger molecular constructs. The high purity and consistent quality of this compound are crucial for its successful application in both academic research and industrial settings.

From a safety perspective, Fmoc-Dab-Dap-OH is generally considered safe for laboratory use when proper handling protocols are followed. However, as with any chemical reagent, it is important to adhere to standard safety guidelines to ensure a safe working environment. This includes wearing appropriate personal protective equipment (PPE) and working under well-ventilated conditions.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3-methylbutanoic acid (CAS No. 2172288-32-1) represents a significant advancement in the field of medicinal chemistry. Its unique properties and versatility make it an invaluable tool for researchers and pharmaceutical companies alike. As ongoing studies continue to uncover new applications and potential therapeutic uses, this compound is poised to play a crucial role in the development of next-generation drugs.